Cas no 821777-08-6 (Benzonitrile, 2-chloro-4-(dibutylamino)-)

821777-08-6 structure
Product name:Benzonitrile, 2-chloro-4-(dibutylamino)-
Benzonitrile, 2-chloro-4-(dibutylamino)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-chloro-4-(dibutylamino)-
- 2-chloro-4-(dibutylamino)Benzonitrile
- DTXSID20457335
- 821777-08-6
- SCHEMBL3054008
- FT-0739577
- AKOS012818910
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- Inchi: InChI=1S/C15H21ClN2/c1-3-5-9-18(10-6-4-2)14-8-7-13(12-17)15(16)11-14/h7-8,11H,3-6,9-10H2,1-2H3
- InChI Key: JWOSFAKJXZFDHV-UHFFFAOYSA-N
- SMILES: CCCCN(CCCC)C1=CC(=C(C=C1)C#N)Cl
Computed Properties
- Exact Mass: 264.1393264g/mol
- Monoisotopic Mass: 264.1393264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27Ų
- XLogP3: 4.9
Benzonitrile, 2-chloro-4-(dibutylamino)- Related Literature
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Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
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Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
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